N,N-Diethyl-4-[(propylamino)methyl]aniline

• IUPAC Name: N,N-diethyl-4-(propylaminomethyl)aniline
• InChI: InChI=1S/C14H24N2/c1-4-11-15-12-13-7-9-14(10-8-13)16(5-2)6-3/h7-10,15H,4-6,11-12H2,1-3H3
• InChI Key: PEEXZIHRGKUILQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CC=C(C=C1)N(CC)CC
• Molecular Formula: C14H24N2
• Molecular Weight: 220.35 g/mol

Description

“N,N-Diethyl-4-[(propylamino)methyl]aniline” is an organic compound with the molecular formula C14H24N2. It is a colorless liquid but commercial samples are often yellow. It is a precursor to several dyes and other commercial products.

Molecular Structure Analysis

The molecular formula of “this compound” is C14H24N2. The average mass is 220.354 Da and the monoisotopic mass is 220.193954 Da.

Physical And Chemical Properties Analysis

“this compound” is a colorless to yellowish liquid. The exact physical and chemical properties such as melting point, boiling point, and solubility are not available in the resources I have access to.

Scientific Research Applications

1. Catalysis and Chemical Synthesis

One significant application of this compound is in catalysis and chemical synthesis. For instance, Selva, Perosa, and Fabris (2008) demonstrated its use in the transesterification of cyclic carbonates and selective N-methylation of anilines catalyzed by faujasites, which are types of zeolites. This process is crucial for creating dimethyl derivatives of anilines, showcasing the compound's role in efficient and selective chemical transformations (Selva, Perosa, & Fabris, 2008).

2. Optical and Spectroscopic Properties

Another research area focuses on the optical and spectroscopic properties of anilines and their derivatives. Kimura, Tsubomura, and Nagakura (1964) investigated the vacuum ultraviolet absorption spectra of aniline and its N-derivatives, including N,N-diethylaniline. Their study provided insights into the π→π* transition bands and intramolecular charge-transfer characteristics crucial for understanding the electronic properties of these compounds (Kimura, Tsubomura, & Nagakura, 1964).

3. Organic Materials and Pharmaceuticals

Further applications are seen in the synthesis of organic materials and pharmaceutical intermediates. For instance, Kiricojevic et al. (2002) optimized the synthesis of a key pharmaceutical intermediate using anilines, highlighting the significance of N,N-Diethyl-4-[(propylamino)methyl]aniline in the creation of new drugs and related compounds (Kiricojevic et al., 2002).

4. Phototherapy and Sensitization

In the field of photochemotherapy, Wainwright, Grice, and Pye (1999) synthesized a series of phenothiazines for possible use in phototherapy. This research underscores the compound's potential in developing new methods for treating diseases through light-activated processes (Wainwright, Grice, & Pye, 1999).

5. Environmental and Analytical Chemistry

Finally, the compound plays a role in environmental and analytical chemistry. Varney and Preson (1985) used high-performance liquid chromatography with electrochemical detection for measuring trace aromatic amines, including derivatives of aniline, in seawater. This highlights its importance in environmental monitoring and analysis (Varney & Preson, 1985).